Cas no 2649003-59-6 (7-(1-isocyanatocyclopropyl)-1H-indazole)
7-(1-isocyanatocyclopropyl)-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 7-(1-isocyanatocyclopropyl)-1H-indazole
- 2649003-59-6
- EN300-1728425
-
- Inchi: 1S/C11H9N3O/c15-7-12-11(4-5-11)9-3-1-2-8-6-13-14-10(8)9/h1-3,6H,4-5H2,(H,13,14)
- InChI Key: LHNBPPZQIXKIJO-UHFFFAOYSA-N
- SMILES: O=C=NC1(C2C=CC=C3C=NNC=23)CC1
Computed Properties
- Exact Mass: 199.074561919g/mol
- Monoisotopic Mass: 199.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 58.1Ų
7-(1-isocyanatocyclopropyl)-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1728425-0.05g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 0.05g |
$900.0 | 2023-09-20 | ||
| Enamine | EN300-1728425-0.1g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 0.1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1728425-0.25g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 0.25g |
$985.0 | 2023-09-20 | ||
| Enamine | EN300-1728425-0.5g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 0.5g |
$1027.0 | 2023-09-20 | ||
| Enamine | EN300-1728425-1.0g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1728425-2.5g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 2.5g |
$2100.0 | 2023-09-20 | ||
| Enamine | EN300-1728425-5.0g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1728425-10.0g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1728425-1g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 1g |
$1070.0 | 2023-09-20 | ||
| Enamine | EN300-1728425-5g |
7-(1-isocyanatocyclopropyl)-1H-indazole |
2649003-59-6 | 5g |
$3105.0 | 2023-09-20 |
7-(1-isocyanatocyclopropyl)-1H-indazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 7-(1-isocyanatocyclopropyl)-1H-indazole
Introduction to 7-(1-isocyanatocyclopropyl)-1H-indazole (CAS No. 2649003-59-6)
7-(1-isocyanatocyclopropyl)-1H-indazole, identified by the chemical identifier CAS No. 2649003-59-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a unique structural motif combining an indazole core with an isocyanate functional group attached to a cyclopropyl ring. The presence of the isocyanate moiety imparts distinctive reactivity, making this compound a valuable scaffold for the development of novel bioactive molecules. In recent years, the exploration of such structural features has gained prominence due to their potential in modulating biological pathways and addressing unmet medical needs.
The indazole scaffold is a well-documented pharmacophore found in numerous bioactive compounds, including antiviral, anticancer, and antimicrobial agents. Its aromatic system and nitrogen-rich structure contribute to favorable interactions with biological targets, such as enzymes and receptors. The incorporation of the 1-isocyanatocyclopropyl group into the indazole framework introduces a versatile reactive site that can undergo further chemical transformations, enabling the synthesis of diverse derivatives with tailored properties. This flexibility has positioned 7-(1-isocyanatocyclopropyl)-1H-indazole as a promising candidate for medicinal chemistry campaigns.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing complex diseases. The structural complexity of 7-(1-isocyanatocyclopropyl)-1H-indazole aligns with current trends in developing small-molecule inhibitors with high selectivity and potency. The cyclopropyl ring, in particular, has been shown to enhance binding affinity and metabolic stability in certain drug candidates. By leveraging this structural feature, researchers aim to design molecules that can effectively interact with biological targets while minimizing off-target effects.
One of the most compelling aspects of 7-(1-isocyanatocyclopropyl)-1H-indazole is its potential utility in modulating enzyme activity. Isocyanate-functionalized compounds have been explored as inhibitors of various enzymatic pathways, including proteases and kinases, which are often implicated in disease pathogenesis. The reactivity of the isocyanate group allows for covalent bond formation with nucleophilic residues on the enzyme surface, leading to potent inhibition. This mechanism has been investigated in several therapeutic areas, including oncology and inflammation.
In the realm of oncology research, 7-(1-isocyanatocyclopropyl)-1H-indazole has attracted attention as a potential anticancer agent. Preclinical studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on key signaling pathways involved in tumor growth and progression. The indazole core provides a stable platform for further functionalization, enabling the design of molecules that can selectively target cancer cells while sparing healthy tissues. Additionally, the cyclopropyl group may contribute to improved solubility and bioavailability, critical factors for clinical efficacy.
The versatility of 7-(1-isocyanatocyclopropyl)-1H-indazole extends beyond its applications in oncology. Researchers have also explored its potential in treating inflammatory diseases by targeting inflammatory mediators and cytokines. The ability to modify the isocyanate group allows for the creation of molecules that can interact with specific binding sites on inflammatory enzymes, thereby reducing excessive inflammation. This approach has shown promise in preclinical models and may pave the way for novel therapeutics targeting chronic inflammatory conditions.
From a synthetic chemistry perspective, 7-(1-isocyanatocyclopropyl)-1H-indazole serves as an excellent building block for exploring new reaction pathways and methodologies. The isocyanate group participates in a variety of transformations, including urethane formation, amide coupling, and cycloaddition reactions. These reactions enable chemists to construct complex molecular architectures efficiently, facilitating rapid discovery programs. The cyclopropyl ring further enhances synthetic utility by providing a stable handle for further derivatization.
The development of novel synthetic strategies for 7-(1-isocyanatocyclopropyl)-1H-indazole derivatives has been supported by advances in computational chemistry and molecular modeling. These tools allow researchers to predict binding affinities and optimize molecular structures before experimental validation. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify lead compounds with improved pharmacological profiles.
In conclusion, 7-(1-isocyanatocyclopropyl)-1H-indazole (CAS No. 2649003-59-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications across multiple therapeutic areas. The combination of an indazole core with an isocyanate functional group attached to a cyclopropyl ring offers unparalleled opportunities for drug discovery and development. As research continues to uncover new biological targets and mechanisms, compounds like 7-(1-isocyanatocyclopropyl)-1H-indazole are poised to play a crucial role in addressing some of today's most pressing medical challenges.
2649003-59-6 (7-(1-isocyanatocyclopropyl)-1H-indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)